Cas no 2229205-57-4 (3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propan-1-ol)

• Product Name: 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propan-1-ol
• CAS No: 2229205-57-4
• MF: C₉H₁₆N₂OS
• MW: 200.301140785217
• CID: 5937672
• PubChem ID: 165605608
• Update Time: 2025-10-24

3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propan-1-ol
• 3-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}propan-1-ol
• 2229205-57-4
• EN300-1726570

• Inchi： 1S/C9H16N2OS/c1-11(2)7-8-6-10-9(13-8)4-3-5-12/h6,12H,3-5,7H2,1-2H3
• InChI Key： UABKAKSEVUBGSK-UHFFFAOYSA-N
• SMILES： S1C(CCCO)=NC=C1CN(C)C

Computed Properties

• Exact Mass: 200.09833431g/mol
• Monoisotopic Mass: 200.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.6Ų

Additional information on 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propan-1-ol

Comprehensive Overview of 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propan-1-ol (CAS No. 2229205-57-4)

3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propan-1-ol (CAS No. 2229205-57-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole ring and dimethylamino functional group, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may contribute to its bioactivity and therapeutic potential.

The thiazole moiety in 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propan-1-ol is a key feature that aligns with current trends in heterocyclic chemistry. Heterocycles like thiazoles are widely studied due to their prevalence in bioactive molecules and pharmaceuticals. The incorporation of a dimethylamino group further enhances the compound's versatility, making it a candidate for modulating pharmacokinetic properties such as solubility and membrane permeability.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propan-1-ol fits into this narrative as a potential building block for drug design. Its structure allows for facile modification, enabling researchers to explore its derivatives for specific biological targets. This adaptability is particularly relevant in the context of AI-driven drug discovery, where computational tools are used to predict and optimize molecular interactions.

Another area of interest is the compound's potential role in neurological research. The dimethylamino group is a common feature in compounds that interact with the central nervous system (CNS). As such, 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propan-1-ol may be investigated for its effects on neurotransmitter systems or as a scaffold for developing CNS-targeted therapies. This aligns with the growing focus on neurodegenerative diseases and mental health disorders, which are among the most searched topics in biomedical research today.

From a synthetic chemistry perspective, the compound's propan-1-ol tail offers opportunities for further functionalization. This feature is particularly valuable in combinatorial chemistry and high-throughput screening, where libraries of related compounds are generated to identify lead candidates. The ability to easily modify the propan-1-ol group makes 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propan-1-ol a versatile intermediate in medicinal chemistry workflows.

Environmental and green chemistry considerations are also relevant when discussing this compound. Researchers are increasingly focused on developing sustainable synthetic routes for pharmaceutical intermediates. The structure of 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propan-1-ol may allow for eco-friendly modifications, such as the use of biocatalysts or solvent-free reactions, which are trending topics in sustainable chemistry.

In summary, 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propan-1-ol (CAS No. 2229205-57-4) is a compound of significant interest due to its structural features and potential applications in drug discovery, neurological research, and sustainable chemistry. Its versatility and adaptability make it a valuable tool for researchers exploring new frontiers in medicinal chemistry and pharmaceutical development. As the scientific community continues to seek innovative solutions for global health challenges, compounds like this will undoubtedly play a pivotal role.